molecular formula C31H49N5O2 B1192707 2-cyclohexyl-7-methoxy-N-[1-(propan-2-yl)piperidin-4-yl]-8-[3-(pyrrolidin-1-yl)propoxy]-3H-1,4-benzodiazepin-5-amine

2-cyclohexyl-7-methoxy-N-[1-(propan-2-yl)piperidin-4-yl]-8-[3-(pyrrolidin-1-yl)propoxy]-3H-1,4-benzodiazepin-5-amine

Cat. No. B1192707
M. Wt: 523.766
InChI Key: CEYUGMZUIYBLTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

EML741 is a potent GLP/G9a inhibitor with high in vitro and cellular potency (IC50 = 23 nM). EML741 displayed improved inhibitory potency against DNA methyltransferase 1, improved selectivity against other methyltransferases, low cell toxicity, and improved apparent permeability values in both parallel artificial membrane permeability assay (PAMPA) and blood−brain barrier-specific PAMPA.

Scientific Research Applications

1. Kappa-Opioid Receptor Antagonist Potential

The compound exhibits a high affinity for kappa-opioid receptors (KOR) in humans, rats, and mice. It is a selective KOR antagonist with reduced affinity for human mu-opioid receptors and negligible affinity for delta-opioid receptors. In vivo studies suggest its potential for treating depression and addiction disorders (Grimwood et al., 2011).

2. Antimicrobial and Antifungal Properties

Monoterpene derivatives related to the compound have demonstrated significant biological relevance. Certain derivatives have shown activity against methicillin-resistant Staphylococcus aureus and fungi Cryptococcus neoformans, indicating potential applications in treating infections (Masila et al., 2020).

3. Ring Opening Reactions in Synthetic Chemistry

The compound's derivatives are involved in ring opening reactions with cyclic secondary amines. These reactions lead to the formation of various substituted derivatives, highlighting its utility in synthetic organic chemistry (Šafár̆ et al., 2000).

4. Role in Formation of 2-Aminomethylene Derivatives

Reactions involving similar structures have led to the formation of 2-aminomethylene derivatives. These derivatives are crucial in the synthesis of various pharmacologically relevant compounds (Strakovs et al., 2002).

5. Antimicrobial Activity in Novel Chromen-2-One Derivatives

Derivatives of the compound have been synthesized and shown significant in vitro antimicrobial activity. These findings suggest its potential in developing new antimicrobial agents (Mandala et al., 2013).

6. Potential in Treating Reinstatement of Cocaine-Seeking Behavior

Studies indicate that the compound and its derivatives may have therapeutic potential in treating reinstatement of extinguished cocaine-seeking behavior, suggesting its application in addiction treatment (Grimwood et al., 2011).

properties

Molecular Formula

C31H49N5O2

Molecular Weight

523.766

IUPAC Name

2-Cyclohexyl-N-(1-isopropylpiperidin-4-yl)-7-methoxy-8-(3-(pyrrolidin-1-yl)propoxy)-3H-benzo[e][1,4]diazepin-5-amine

InChI

InChI=1S/C31H49N5O2/c1-23(2)36-17-12-25(13-18-36)33-31-26-20-29(37-3)30(38-19-9-16-35-14-7-8-15-35)21-27(26)34-28(22-32-31)24-10-5-4-6-11-24/h20-21,23-25H,4-19,22H2,1-3H3,(H,32,33)

InChI Key

CEYUGMZUIYBLTQ-UHFFFAOYSA-N

SMILES

COC1=C(OCCCN2CCCC2)C=C3N=C(C4CCCCC4)CN=C(NC5CCN(C(C)C)CC5)C3=C1

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

EML741;  EML-741;  EML 741; 

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-cyclohexyl-7-methoxy-N-[1-(propan-2-yl)piperidin-4-yl]-8-[3-(pyrrolidin-1-yl)propoxy]-3H-1,4-benzodiazepin-5-amine
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
2-cyclohexyl-7-methoxy-N-[1-(propan-2-yl)piperidin-4-yl]-8-[3-(pyrrolidin-1-yl)propoxy]-3H-1,4-benzodiazepin-5-amine
Reactant of Route 3
2-cyclohexyl-7-methoxy-N-[1-(propan-2-yl)piperidin-4-yl]-8-[3-(pyrrolidin-1-yl)propoxy]-3H-1,4-benzodiazepin-5-amine
Reactant of Route 4
2-cyclohexyl-7-methoxy-N-[1-(propan-2-yl)piperidin-4-yl]-8-[3-(pyrrolidin-1-yl)propoxy]-3H-1,4-benzodiazepin-5-amine
Reactant of Route 5
2-cyclohexyl-7-methoxy-N-[1-(propan-2-yl)piperidin-4-yl]-8-[3-(pyrrolidin-1-yl)propoxy]-3H-1,4-benzodiazepin-5-amine
Reactant of Route 6
Reactant of Route 6
2-cyclohexyl-7-methoxy-N-[1-(propan-2-yl)piperidin-4-yl]-8-[3-(pyrrolidin-1-yl)propoxy]-3H-1,4-benzodiazepin-5-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.